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4-(3-chloro-4-methoxybenzoyl)-1-[3-(dimethylamino)propyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one 4-(3-chloro-4-methoxybenzoyl)-1-[3-(dimethylamino)propyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0728103
InChI: InChI=1S/C23H24ClFN2O4/c1-26(2)10-5-11-27-20(14-6-4-7-16(25)12-14)19(22(29)23(27)30)21(28)15-8-9-18(31-3)17(24)13-15/h4,6-9,12-13,20,28H,5,10-11H2,1-3H3/b21-19+
SMILES: CN(C)CCCN1C(C(=C(C2=CC(=C(C=C2)OC)Cl)O)C(=O)C1=O)C3=CC(=CC=C3)F
Molecular Formula: C23H24ClFN2O4
Molecular Weight: 446.9 g/mol

4-(3-chloro-4-methoxybenzoyl)-1-[3-(dimethylamino)propyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one

CAS No.:

Cat. No.: VC0728103

Molecular Formula: C23H24ClFN2O4

Molecular Weight: 446.9 g/mol

* For research use only. Not for human or veterinary use.

4-(3-chloro-4-methoxybenzoyl)-1-[3-(dimethylamino)propyl]-5-(3-fluorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one -

Specification

Molecular Formula C23H24ClFN2O4
Molecular Weight 446.9 g/mol
IUPAC Name (4E)-4-[(3-chloro-4-methoxyphenyl)-hydroxymethylidene]-1-[3-(dimethylamino)propyl]-5-(3-fluorophenyl)pyrrolidine-2,3-dione
Standard InChI InChI=1S/C23H24ClFN2O4/c1-26(2)10-5-11-27-20(14-6-4-7-16(25)12-14)19(22(29)23(27)30)21(28)15-8-9-18(31-3)17(24)13-15/h4,6-9,12-13,20,28H,5,10-11H2,1-3H3/b21-19+
Standard InChI Key JGSBQGSMYTZIKI-XUTLUUPISA-N
Isomeric SMILES C[NH+](C)CCCN1C(/C(=C(/C2=CC(=C(C=C2)OC)Cl)\[O-])/C(=O)C1=O)C3=CC(=CC=C3)F
SMILES CN(C)CCCN1C(C(=C(C2=CC(=C(C=C2)OC)Cl)O)C(=O)C1=O)C3=CC(=CC=C3)F
Canonical SMILES C[NH+](C)CCCN1C(C(=C(C2=CC(=C(C=C2)OC)Cl)[O-])C(=O)C1=O)C3=CC(=CC=C3)F

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